Characteristics of poly-silicate aluminum sulfate prepared by sol method and its application in Congo red dye wastewater treatment†
RSC Advances Pub Date: 2021-11-29 DOI: 10.1039/D1RA06343J
Abstract
A novel method for synthesizing poly-silicate aluminum sulfate coagulant (PSAS) using a silica-alumina sol was reported. Herein, two modalities (nSiO2/nNa2O: 1.11 and 3.27) of self-made water glasses were used as the silica source for synthesizing the sol precursor. Then, the PSAS1.11 and PSAS3.27 with different basicity were obtained by controlling the Al molar ratio of precursor to aluminum sulfate. The results showed that the PSAS1.11 coagulant prepared with low modulus water glass (LMWS, 1.11) has low turbidity and good stability. Using low modulus water glass, the effect of the Al molar ratio of precursor to aluminum sulfate on the basicity and stability of PSAS1.11 with Al/Si of 20 and the effect of the molar ratio of aluminum to silicon on the basicity and stability of PSAS1.11 were studied, respectively. Based on XRD and Fourier infrared (FTIR) characterization of the sol precursor and PSAS1.11, the synthesis mechanism of PSAS by the silica-alumina sol method was discussed. Al species distribution of PSAS1.11 was determined using the Al-Ferron timed spectrophotometric method. Moreover, the performance of PSAS1.11 coagulant was examined, regarding its efficiency towards color removal of Congo red. The results showed that PSAS1.11 coagulant with Al/Si of 20 and Al molar ratio of 1/12 exhibits excellent performance, and the color removal rate reached 98.6% at an initial pH of 11 and coagulant dosage of 40 mg L−1 (Al mg L−1). Finally, the PSAS coagulant mechanism was discussed in detail through infrared characterization, 27Al NMR, Raman, morphology and mapping of the flocs.
Recommended Literature
- [1] An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†
- [2] Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.
- [3] An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†
- [4] An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†
- [5] Alt-proteins: A promising future
- [6] An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†
- [7] An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries
- [8] An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†
- [9] An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine
- [10] An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†
Journal Name：RSC Advances
research_products
-
CAS no.: 89640-58-4
![N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide](https://ossimg.kuujia.com/scimg/1444500/1444113-98-7x500.png)
![1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol](https://ossimg.kuujia.com/scimg/1271000/1270529-38-8x500.png)
![2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid](https://ossimg.kuujia.com/scimg/2138500/2138166-62-6x500.png)
![2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide](https://ossimg.kuujia.com/scimg/2034500/2034271-14-0x500.png)